Cas no 2279122-92-6 (2-Piperidin-1-yl-3-trifluoromethylbenzoic acid hydrochloride)

2-Piperidin-1-yl-3-trifluoromethylbenzoic acid hydrochloride is a synthetic organic compound featuring a piperidine moiety and a trifluoromethyl-substituted benzoic acid core. The hydrochloride salt enhances solubility and stability, making it suitable for research applications. The trifluoromethyl group contributes to increased lipophilicity and metabolic resistance, while the piperidine ring offers potential for further functionalization. This compound is primarily utilized in pharmaceutical and agrochemical research as an intermediate or building block for the development of bioactive molecules. Its well-defined structure and purity ensure reproducibility in synthetic workflows. The hydrochloride form also facilitates handling and storage under standard laboratory conditions.
2-Piperidin-1-yl-3-trifluoromethylbenzoic acid hydrochloride structure
2279122-92-6 structure
Product Name:2-Piperidin-1-yl-3-trifluoromethylbenzoic acid hydrochloride
CAS No:2279122-92-6
MF:C13H15ClF3NO2
MW:309.711913347244
MDL:MFCD31735376
CID:4785770
Update Time:2025-10-29

2-Piperidin-1-yl-3-trifluoromethylbenzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Piperidin-1-yl-3-trifluoromethylbenzoic acid hydrochloride
    • 2-Piperidin-1-yl-3-trifluoromethyl-benzoic acid hydrochloride
    • MDL: MFCD31735376
    • Inchi: 1S/C13H14F3NO2.ClH/c14-13(15,16)10-6-4-5-9(12(18)19)11(10)17-7-2-1-3-8-17;/h4-6H,1-3,7-8H2,(H,18,19);1H
    • InChI Key: UEHVOANFRHNXRB-UHFFFAOYSA-N
    • SMILES: Cl.FC(C1C=CC=C(C(=O)O)C=1N1CCCCC1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 326
  • Topological Polar Surface Area: 40.5

2-Piperidin-1-yl-3-trifluoromethylbenzoic acid hydrochloride Pricemore >>

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Additional information on 2-Piperidin-1-yl-3-trifluoromethylbenzoic acid hydrochloride

2-Piperidin-1-yl-3-trifluoromethylbenzoic acid hydrochloride (CAS No. 2279122-92-6): A Comprehensive Overview

2-Piperidin-1-yl-3-trifluoromethylbenzoic acid hydrochloride (CAS No. 2279122-92-6) is a specialized chemical compound with significant potential in pharmaceutical research and development. This article delves into its properties, applications, and current market trends, addressing frequently asked questions and integrating SEO-friendly keywords for better visibility.

The compound 2-Piperidin-1-yl-3-trifluoromethylbenzoic acid hydrochloride belongs to the class of piperidine derivatives, which are widely studied for their role in drug discovery. Its unique structure, featuring a trifluoromethyl group and a piperidine moiety, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers often explore its potential in targeting central nervous system (CNS) disorders and metabolic diseases, aligning with current trends in precision medicine.

One of the most searched questions about CAS No. 2279122-92-6 is its solubility and stability. This compound exhibits good solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory-scale reactions. Its hydrochloride salt form enhances stability, ensuring longer shelf life under controlled storage conditions. These properties are critical for researchers working on high-throughput screening and medicinal chemistry projects.

In recent years, the demand for 2-Piperidin-1-yl-3-trifluoromethylbenzoic acid hydrochloride has surged due to its applications in kinase inhibitor development. Kinases are a hot topic in oncology research, and this compound’s structural features align well with the design of ATP-competitive inhibitors. Additionally, its trifluoromethyl group is often leveraged to improve pharmacokinetic properties, such as membrane permeability and metabolic stability.

Another trending application of CAS No. 2279122-92-6 is in the field of proteolysis-targeting chimeras (PROTACs). PROTACs are a revolutionary approach in drug discovery, and this compound’s ability to serve as a linker or scaffold has attracted significant attention. Researchers are actively investigating its role in degrading disease-causing proteins, a strategy gaining traction in cancer therapy and neurodegenerative disease research.

From a synthetic chemistry perspective, 2-Piperidin-1-yl-3-trifluoromethylbenzoic acid hydrochloride is often synthesized via amide coupling reactions or nucleophilic substitution. Its purity and yield are critical for downstream applications, and advanced analytical techniques like HPLC and NMR are employed for quality control. These details are frequently searched by synthetic chemists and process engineers.

The market for piperidine-based compounds like CAS No. 2279122-92-6 is expanding, driven by the growing pharmaceutical and biotechnology sectors. Suppliers and contract research organizations (CROs) are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. Its pricing and availability are often discussed in forums and scientific communities.

In conclusion, 2-Piperidin-1-yl-3-trifluoromethylbenzoic acid hydrochloride (CAS No. 2279122-92-6) is a versatile compound with broad applications in modern drug discovery. Its unique chemical properties, coupled with its relevance in cutting-edge research areas like PROTACs and kinase inhibitors, make it a valuable asset for scientists. By addressing common queries and integrating SEO-optimized keywords, this article aims to provide a comprehensive resource for researchers and industry professionals.

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